Cas no 1239233-86-3 (2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid)

• Product Name: 2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid
• CAS No: 1239233-86-3
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD28138169
• CID: 1060734
• PubChem ID: 46849409
• Update Time: 2025-05-23

2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid
• 2-[3-carbamoyl-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazole carboxylic acid
• Febuxostat Amide impurity
• Febuxostat Related Compound
• Febuxostat Impurity 4
• 2-(3-carbamoyl-4-isobutoxyphenyl)
• Febuxostat Impurity 4(A)
• 2-[3-carbamoyl-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolcarboxylic acid
• SCHEMBL1357109
• HY-131273
• A1-02995
• F19481
• A899026
• 2-[3-carbamoyl-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[3-(aminocarbonyl)-4-(2-methylpropoxy)phenyl]-4-methyl-
• 2-(3-Carbamoyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylicacid
• DB-292505
• ITMGNZBRUWAGOZ-UHFFFAOYSA-N
• 1239233-86-3
• CS-0131970
• 2-(3-(aminocarbonyl)-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid
• 2-(3-Carbamoyl-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylic acid
• AKOS025396546
• 1ST177525
• 2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid

• MDL： MFCD28138169
• Inchi： 1S/C16H18N2O4S/c1-8(2)7-22-12-5-4-10(6-11(12)14(17)19)15-18-9(3)13(23-15)16(20)21/h4-6,8H,7H2,1-3H3,(H2,17,19)(H,20,21)
• InChI Key： ITMGNZBRUWAGOZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C(N)=O)C=1)OCC(C)C

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.084 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid

2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid: A Comprehensive Overview

The compound 1239233-86-3, also known as 2-3-(Aminocarbonyl)-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolecarboxylic acids, which have garnered considerable attention in recent years due to their unique chemical properties and bioactivity. The structure of this compound is characterized by a thiazole ring fused with a carboxylic acid group, along with substituents such as an aminocarbonyl group and a 2-methylpropoxy group attached to the phenyl ring.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, anti-cancer, and anti-diabetic agents. The presence of the aminocarbonyl group in this compound suggests potential for hydrogen bonding, which is often associated with enhanced bioavailability and target specificity. Additionally, the methylpropoxy substituent may contribute to increased lipophilicity, enhancing the compound's ability to cross cellular membranes and interact with biological targets.

The synthesis of 1239233-86-3 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced chromatographic techniques has also enabled precise characterization of the compound's structure, confirming its identity and purity.

In terms of pharmacological activity, 1239233-86-3 has shown promising results in preliminary in vitro studies. For instance, it has demonstrated moderate inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a lead candidate for the development of novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression indicates potential applications in oncology.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. By modifying the substituents on the phenyl ring or altering the thiazole moiety, researchers can potentially create a library of derivatives with diverse biological activities. This approach has been successfully employed in other thiazole-based compounds, leading to the discovery of several drug candidates currently under clinical evaluation.

From an environmental standpoint, the synthesis and handling of 1239233-86-3 are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, including the use of recyclable solvents and energy-efficient reaction conditions. These practices not only reduce waste but also align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 1239233-86-3 represents a valuable addition to the portfolio of thiazole-containing compounds with significant potential in drug discovery and development. Its unique structure, combined with promising biological activity and eco-friendly synthesis methods, positions it as a key molecule for future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make a meaningful contribution to advancing therapeutic interventions across various disease states.